Cas no 1361482-01-0 (3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid)

• Product Name: 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid
• CAS No: 1361482-01-0
• MF: C₁₄H₈Cl₅NO₃
• MW: 415.483219146729
• CID: 4968957
• Update Time: 2025-10-22

3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H8Cl5NO3/c1-23-7-4-20-3-6(5(7)2-8(21)22)9-10(15)12(17)14(19)13(18)11(9)16/h3-4H,2H2,1H3,(H,21,22)
• InChI Key： YLEFACGBFVVRAB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C=1CC(=O)O)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• XLogP3: 5.1
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid

Comprehensive Guide to 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid (CAS No. 1361482-01-0): Properties, Applications, and Market Insights

3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid (CAS No. 1361482-01-0) is a specialized organic compound with a unique molecular structure that combines a pyridine core with a perchlorophenyl group and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile chemical properties. In this article, we delve into its synthesis methods, physicochemical characteristics, and emerging applications, while addressing frequently asked questions in the field.

The molecular formula of 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid reflects its complex architecture, featuring a methoxy group at the 3-position and a perchlorophenyl substituent at the 5-position of the pyridine ring. This arrangement contributes to its high stability and reactivity, making it valuable for drug discovery and catalysis. Researchers often explore its potential as a building block for bioactive molecules, particularly in the design of anti-inflammatory agents and antimicrobial compounds.

Recent studies highlight the role of 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid in green chemistry initiatives. Its perchlorophenyl group enhances electron-withdrawing properties, which can improve the efficiency of photocatalytic reactions—a hot topic in sustainable chemistry. This aligns with the growing demand for eco-friendly synthesis methods, a frequently searched term in AI-driven research tools like Google Scholar and PubMed.

In the pharmaceutical industry, this compound is investigated for its potential to modulate enzyme activity, particularly in kinase inhibition. Kinases are a major focus in cancer therapy, and researchers are actively searching for novel small-molecule inhibitors. The acetic acid moiety in 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid allows for further derivatization, enabling the creation of targeted therapeutics with improved bioavailability.

From a commercial perspective, the global market for pyridine derivatives is expanding, driven by their applications in crop protection and electronic materials. Companies specializing in fine chemicals are increasingly listing CAS 1361482-01-0 in their catalogs, catering to R&D teams seeking high-purity intermediates. Analysts note a surge in queries for "buy 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid" and "suppliers of pyridine acetic acid derivatives," indicating robust demand.

Quality control is critical when working with 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a key concern for laboratories purchasing the compound. Storage recommendations typically suggest anhydrous conditions to preserve stability, as moisture may affect its carboxylic acid functionality.

Looking ahead, innovations in computational chemistry are expected to unlock new applications for CAS 1361482-01-0. Molecular docking simulations, a trending topic in AI-assisted drug design, could reveal its interactions with biological targets more efficiently. Additionally, its potential in organic electronics—such as OLED materials—is an area ripe for exploration, answering frequent searches about "pyridine compounds in optoelectronics."

In summary, 3-Methoxy-5-(perchlorophenyl)pyridine-4-acetic acid represents a multifaceted compound with promising applications across industries. Its structural versatility and alignment with sustainability trends position it as a valuable asset for researchers tackling challenges in healthcare, agriculture, and advanced materials. As scientific databases and patent filings grow, this compound is poised to remain a subject of intense study and commercial interest.